4-(4-Fluorophenoxy)-3-methylbenzaldehyde

• IUPAC Name: 4-(4-fluorophenoxy)-3-methylbenzaldehyde
• InChI: InChI=1S/C14H11FO2/c1-10-8-11(9-16)2-7-14(10)17-13-5-3-12(15)4-6-13/h2-9H,1H3
• InChI Key: PVXKOZFSVGIBKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=O)OC2=CC=C(C=C2)F
• Molecular Formula: C14H11FO2
• Molecular Weight: 230.23 g/mol

Description

4-(4-Fluorophenoxy)-3-methylbenzaldehyde (4-FPMBA) is an organic compound that has several potential applications in both scientific research and industrial processes. It is a versatile compound with a wide range of properties, and it is used in a variety of chemical syntheses. In particular, 4-FPMBA has recently been studied for its potential applications in the field of medicinal chemistry, as a precursor for drug synthesis.

Scientific Research Applications

Synthesis and Chemical Properties

4-(4-Fluorophenoxy)-3-methylbenzaldehyde is a compound involved in various synthetic processes and chemical reactions. For instance, Zhao Wenxian et al. (2005) outlined its synthesis through the Sommelet reaction, demonstrating its chemical versatility and potential as an intermediate in organic synthesis (Zhao Wenxian et al., 2005). Additionally, Hafeez et al. (2019) described the synthesis of bis-aldehyde monomers using 4-(4-Fluorophenoxy)benzaldehyde derivatives, highlighting their utility in the creation of conductive polymers (Hafeez et al., 2019).

Applications in Material Science

The compound has been utilized in the development of materials with specific properties. For example, Guiyang Li et al. (2016) used derivatives of this compound in creating microporous polyaminals for carbon dioxide adsorption, indicating its role in environmental applications (Guiyang Li et al., 2016). Kaya et al. (2012) explored its effects on the physical properties of polyphenols, contributing to the knowledge of material science and polymer chemistry (Kaya et al., 2012).

Potential in Sensing and Detection Technologies

The compound's derivatives have been studied for their sensing properties. Hazra et al. (2018) reported on the fluorescence sensing abilities of related compounds, suggesting potential applications in detecting specific metal ions (Hazra et al., 2018). This indicates the potential for this compound derivatives in the development of sensitive detection technologies.

Chemical Transformations and Catalysis

There is significant research focusing on the chemical transformations involving this compound. For instance, Boldron et al. (2005) discussed its use in the copper-mediated selective oxidation of C-H bonds, an important reaction in organic chemistry (Boldron et al., 2005). This highlights its role in catalysis and the synthesis of complex organic molecules.